Cas no 3650-78-0 (Methyl 3-(4-bromophenyl)acrylate)

• Product Name: Methyl 3-(4-bromophenyl)acrylate
• CAS No: 3650-78-0
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD00157162
• CID: 296173
• PubChem ID: 816774
• Update Time: 2025-05-24

Methyl 3-(4-bromophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromophenyl)acrylate
• 2-Propenoic acid,3-(4-bromophenyl)-, methyl ester
• 3-(4-bromophenyl)-2-Propenoic acid methyl ester
• Methyl (E)-3-(4-bromophenyl)acrylate
• methyl3-（4-bromophenyl）acrylate
• METHYL-4-BROMO CINNAMATE
• METHYL 4-BROMOCINNAMATE
• trans-4-bromo-cinnamic acid methyl ester
• (E)-METHYL 3-(4-BROMOPHENYL)ACRYLATE
• Methyl trans-4-bromocinnamate
• methyl (2E)-3-(4-bromophenyl)prop-2-enoate
• methyl 3-(4-bromophenyl)prop-2-enoate
• METHYL(E)-3-(4-BROMOPHENYL)-2-PROPENOATE
• AK117162
• e-methyl-p-bromocinnamate
• methyl (E)-3-(4-bromophenyl)prop-2-enoate
• methyl 3-?4-bromophenyl?acrylate
• MFKOGXVHZUSUAF-QPJJXVB
• methyl (E)-3-(4-bromophenyl)-2-propenoate
• HMS1367C17
• F14966
• 2-Propenoic acid, 3-(4-bromophenyl)-, methyl ester, (2E)-
• Z18161847
• Ethanone,2-chloro-1-(3-chloro-4-methoxyphenyl)-(9CI)
• Methyltrans-4-bromocinnamate
• AB-131/40027014
• 10R-0601
• J-502042
• METHYL (2E)-3-(4-BROMOPHENYL)ACRYLATE
• CS-W010285
• A6309
• AMY36681
• AKOS025310051
• MFKOGXVHZUSUAF-QPJJXVBHSA-N
• 3650-78-0
• MFCD00157162
• 71205-17-9
• A923080
• WCA20517
• AKOS004902682
• EN300-219417
• AC8692
• Methyl-4-bromocinnamate
• CS-0166760
• BCP20322
• EN300-364712
• SCHEMBL403042

• MDL： MFCD00157162
• Inchi： 1S/C10H9BrO2/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7H,1H3/b7-4+
• InChI Key： MFKOGXVHZUSUAF-QPJJXVBHSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 239.97900
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.447
• Melting Point: 89-91°C
• Boiling Point: 311.4℃ at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.59
• PSA: 26.30000
• LogP: 2.63530

Methyl 3-(4-bromophenyl)acrylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on Methyl 3-(4-bromophenyl)acrylate

Professional Introduction of Methyl 3-(4-Bromophenyl)Acrylate (CAS No. 3650-78-0)

Methyl 3-(4-bromophenyl)acrylate, with the CAS number 3650-78-0, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is widely recognized for its unique chemical properties and its role in the synthesis of advanced materials. The structure of Methyl 3-(4-bromophenyl)acrylate consists of a bromine-substituted phenyl group attached to an acrylate moiety, which imparts both electronic and steric effects that are highly desirable in many applications.

Recent studies have highlighted the importance of Methyl 3-(4-bromophenyl)acrylate in the development of functional polymers and hybrid materials. Its ability to undergo polymerization under various conditions makes it a valuable monomer for creating materials with tailored properties. For instance, researchers have explored its use in the synthesis of stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or light. These materials hold great promise for applications in drug delivery systems, sensors, and adaptive optics.

The synthesis of Methyl 3-(4-bromophenyl)acrylate typically involves a two-step process: first, the preparation of the corresponding acrylic acid derivative, followed by methylation using methylating agents. This method ensures high purity and control over the final product. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of this synthesis pathway, making it more environmentally friendly and cost-effective.

In terms of physical properties, Methyl 3-(4-bromophenyl)acrylate exhibits a high refractive index due to the presence of the bromine atom and the conjugated acrylate group. This property makes it an attractive candidate for applications in optical materials, such as lenses and coatings. Additionally, its thermal stability has been improved through modifications to its molecular structure, allowing it to withstand higher temperatures during processing without degradation.

The chemical reactivity of Methyl 3-(4-bromophenyl)acrylate is another area where recent research has made significant strides. Its ability to undergo controlled radical polymerization has been exploited to create nanoscale materials with precise morphologies. These materials are being investigated for use in energy storage devices, such as batteries and supercapacitors, where high surface area and controlled pore structure are critical.

Furthermore, Methyl 3-(4-bromophenyl)acrylate has found applications in bio-related fields due to its biocompatibility and ability to interact with biological molecules. For example, it has been used as a precursor for bioadhesives and hydrogels that can be used in tissue engineering and regenerative medicine. The incorporation of this compound into hydrogels enhances their mechanical properties while maintaining their biocompatibility.

In conclusion, Methyl 3-(4-bromophenyl)acrylate (CAS No. 3650-78-0) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key material for future innovations in polymer science, optics, electronics, and biotechnology.